1-(cyclopropanesulfonyl)-4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine

• IUPAC Name: (4-cyclopropylsulfonylpiperazin-1-yl)-pyrazolo[1,5-a]pyridin-3-ylmethanone
• InChI: InChI=1S/C15H18N4O3S/c20-15(13-11-16-19-6-2-1-3-14(13)19)17-7-9-18(10-8-17)23(21,22)12-4-5-12/h1-3,6,11-12H,4-5,7-10H2
• InChI Key: GFWCVIHOCSERAH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1S(=O)(=O)N2CCN(CC2)C(=O)C3=C4C=CC=CN4N=C3
• Molecular Formula: C15H18N4O3S
• Molecular Weight: 334.4 g/mol

Description

The compound is a complex organic molecule that includes a cyclopropanesulfonyl group, a pyrazolo[1,5-a]pyridine moiety, and a piperazine ring.

Synthesis Analysis

While specific synthesis methods for this exact compound are not available, there are general methods for synthesizing similar structures. For instance, pyrazolo[3,4-b]pyridine scaffolds can be synthesized from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H.

Molecular Structure Analysis

Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers.

Scientific Research Applications

Cascade Transformations and Metal Carbenes

The compound serves as a precursor for tautomeric 2-(diazomethyl)pyridines . These diazo compounds play a crucial role in organic synthesis, acting as intermediates for carbocations, carbenes, and carbenoids.

Synthesis of Nitrogen-Containing Heterocycles

[1,2,3]Triazolo[1,5-a]pyridines provide a convenient tool for creating various nitrogen-containing heterocycles. Their stable nature allows for noncatalytic transformations and cascade reactions. Researchers have explored metal-catalyzed reactions involving rhodium (II) and rhodium (III) catalysts, copper catalysts, and palladium catalysts.

Ring–Chain Tautomerism

Triazolo[1,5-a]pyridines exhibit ring–chain tautomerism. This property enables their use as precursors for diazo compounds and corresponding metal carbenoids.

Microwave-Mediated Synthesis

Researchers have developed an eco-friendly method for synthesizing 1,2,4-triazolo[1,5-a]pyridines using enaminonitriles and benzohydrazides.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, piperazine derivatives are known to have anthelmintic action, paralyzing parasites and allowing the host body to easily remove or expel the invading organism.

Safety and Hazards

The safety and hazards would depend on the specific compound and its usage. For instance, piperazine is considered hazardous by the 2012 OSHA Hazard Communication Standard.

Future Directions

Pyrazolo[1,5-a]pyridines have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine. Therefore, derivatives of these compounds, such as the one you mentioned, could potentially have interesting biological activities and could be subjects of future research.